N-[1-[(4-fluorophenyl)methyl]-4-pyrazolyl]-5-(2-furanyl)-3-isoxazolecarboxamide

• Molecular Formula: C18H13FN4O3
• Molecular Weight: 352.3 g/mol
• IUPAC Name: N-[1-[(4-fluorophenyl)methyl]pyrazol-4-yl]-5-(furan-2-yl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C18H13FN4O3/c19-13-5-3-12(4-6-13)10-23-11-14(9-20-23)21-18(24)15-8-17(26-22-15)16-2-1-7-25-16/h1-9,11H,10H2,(H,21,24)
• InChI Key: GELZXFQZAOXTDI-UHFFFAOYSA-N
• SMILES: C1=COC(=C1)C2=CC(=NO2)C(=O)NC3=CN(N=C3)CC4=CC=C(C=C4)F

Description

N-[1-[(4-fluorophenyl)methyl]-4-pyrazolyl]-5-(2-furanyl)-3-isoxazolecarboxamide is a heteroarene and an aromatic amide.

Scientific Research Applications

Synthesis and Characterization

• A study identified and characterized a compound related to N-[1-[(4-fluorophenyl)methyl]-4-pyrazolyl]-5-(2-furanyl)-3-isoxazolecarboxamide, emphasizing the importance of correct labeling of research chemicals. This highlights the need for precise identification in scientific research, especially when dealing with structurally similar compounds (McLaughlin et al., 2016).

Structural Analysis and Potential Applications

• Research focused on the structural analysis of a compound closely related to the target molecule demonstrated the significance of understanding molecular geometry and interactions for potential medicinal applications. Such analyses are crucial for developing new pharmaceuticals (El-Hiti et al., 2019).

Pharmacological Potential

• Investigations into similar compounds have revealed their potential as novel antipsychotic agents. These studies underscore the significance of exploring new molecular structures for drug development, especially in psychiatric medicine (Wise et al., 1987).

Metabolic Studies

• Metabolic studies of related compounds offer insights into their biotransformation and stability, which is crucial for assessing their therapeutic potential and safety (Franz et al., 2017).

Antimicrobial and Antiviral Properties

• Research on pyrazole and isoxazole derivatives, including those structurally similar to the target compound, showed promising antimicrobial and antiviral properties. Such findings are essential for the development of new treatments against infectious diseases (Reddy et al., 2017).